N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine

• IUPAC Name: N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• InChI: InChI=1S/C18H21N7/c1-13-3-5-14(6-4-13)21-17-15-16(20-8-7-19-15)22-18(23-17)25-11-9-24(2)10-12-25/h3-8H,9-12H2,1-2H3,(H,20,21,22,23)
• InChI Key: KFTHKRVLHXONAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC3=NC=CN=C32)N4CCN(CC4)C
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol

Description

N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine, also known as PPMP, is an organic compound of the pteridine family. It is a colorless solid and has a molecular weight of 206.3 g/mol. PPMP is an important intermediate in the synthesis of pharmaceuticals and has been used in various scientific research applications.

Scientific Research Applications

N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine has been used in various scientific research applications. It has been used in the synthesis of pharmaceuticals, such as anti-cancer drugs. It has also been used in the study of the structure and function of proteins, as well as in the study of enzyme kinetics. Additionally, N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine has been used in the study of the interactions between molecules, such as in the study of enzyme-substrate complexes.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine is not completely understood. However, it is believed to act as a substrate for enzymes and as a ligand for receptors. It is also believed to interact with other molecules and enzymes, which may result in the formation of active metabolites.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine are not well understood. However, it is believed to interact with enzymes and receptors and may have an effect on the metabolism of other molecules. Additionally, N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine may have an effect on the transport of molecules across cell membranes.

Advantages and Limitations for Lab Experiments

The use of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is easily accomplished. Additionally, it is a relatively stable compound and can be stored for extended periods of time. However, there are some limitations to its use in laboratory experiments. It is a relatively low-yielding compound, and its synthesis is time-consuming. Additionally, it can be difficult to control the purity of the compound, and it can be difficult to isolate the desired product.

Future Directions

There are several possible future directions for research involving N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine. One possible direction is to further investigate the biochemical and physiological effects of the compound. Additionally, further research could be done on the synthesis of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine and the development of more efficient and cost-effective synthesis methods. Additionally, further research could be done to investigate the potential applications of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine in drug development and other areas of medicine. Finally, further research could be done to investigate the potential use of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine in biotechnological applications, such as in the production of proteins and enzymes.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine is accomplished through a four-step reaction sequence. The first step involves the reaction of 4-methylphenol with piperazine in the presence of a base. The second step involves the reaction of the formed product with ethyl chloroformate and triethylamine. The third step involves the reaction of the formed product with an aqueous solution of sodium hydroxide. The fourth and final step involves the reaction of the formed product with an aqueous solution of sodium bicarbonate. The overall yield of the reaction is typically between 75-80%.